Cas no 81512-22-3 (4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-)

• Product name: 4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
• CAS No: 81512-22-3
• MF: C₂₄H₁₈N₂O₂S₂Cl₂
• MW: 501.44792
• CID: 730120
• PubChem ID: 328190

4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-[4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl]-1,3-thiazolidin-4-one
• Oprea1_358123
• 81512-22-3
• NSC305933
• NSC-305933
• 2-(4-chlorophenyl)-3-{4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl}-1,3-thiazolidin-4-one
• Oprea1_159946
• AG-690/11971011
• DTXSID20316716
• 4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-

• Inchi： InChI=1S/C24H18Cl2N2O2S2/c25-17-5-1-15(2-6-17)23-27(21(29)13-31-23)19-9-11-20(12-10-19)28-22(30)14-32-24(28)16-3-7-18(26)8-4-16/h1-12,23-24H,13-14H2
• InChI Key： MEGXGLUSWZXYLW-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C(S1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)N4C(SCC4=O)C5=CC=C(C=C5)Cl

Computed Properties

• Exact Mass: 500.019
• Monoisotopic Mass: 500.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 841.9°C at 760 mmHg
• Flash Point: 462.9°C
• Refractive Index: 1.701
• PSA: 91.22000
• LogP: 6.68060